Cas no 941916-84-3 (8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941916-84-3
• MF: C₁₅H₂₄N₆O₃
• MW: 336.389462471008
• CID: 6554012
• Update Time: 2025-05-19

8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methyl-7-propylpurine-2,6-dione

• Inchi： 1S/C15H24N6O3/c1-3-4-21-11-12(18(2)15(24)17-13(11)23)16-14(21)20-7-5-19(6-8-20)9-10-22/h22H,3-10H2,1-2H3,(H,17,23,24)
• InChI Key： QJXDCNHIQPXYNJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCO)CC1

Additional information on 8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 941916-84-3)

The compound 8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 941916-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique purine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 941916-84-3. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the condensation of 3-methyl-7-propylxanthine with 2-hydroxyethylpiperazine, followed by purification using high-performance liquid chromatography (HPLC). This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Pharmacological investigations have revealed that 941916-84-3 exhibits high affinity for adenosine A1 and A2A receptors, which are implicated in a range of physiological processes, including inflammation, neurotransmission, and cardiovascular function. In vitro and in vivo studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in pro-inflammatory cytokines observed in murine models of acute inflammation. These findings suggest that the compound could be a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable study explored the neuroprotective effects of 941916-84-3 in models of neurodegenerative diseases. Researchers found that the compound attenuated oxidative stress and neuronal apoptosis in vitro, likely through its modulation of adenosine receptor signaling. These results were corroborated by in vivo experiments showing improved cognitive function in animal models of Alzheimer's disease. The study, published in Neuropharmacology (2023), highlights the potential of 941916-84-3 as a therapeutic agent for neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 941916-84-3 as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Preliminary pharmacokinetic data indicate that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic profile.

In conclusion, recent research on 8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 941916-84-3) has provided valuable insights into its synthesis, pharmacology, and potential therapeutic applications. While significant progress has been made, further studies are required to fully elucidate its mechanisms of action and optimize its drug-like properties. The compound represents a promising avenue for the development of novel treatments for inflammatory and neurodegenerative diseases, and continued research in this area is highly warranted.